N-(4-acetamidophenyl)-1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18ClN3O3/c1-14(26)23-17-7-9-18(10-8-17)24-20(27)19-6-3-11-25(21(19)28)13-15-4-2-5-16(22)12-15/h2-12H,13H2,1H3,(H,23,26)(H,24,27)
• InChI Key: AWYFUESNBLUQOC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H18ClN3O3
• Molecular Weight: 395.8 g/mol

Description

N-(4-acetamidophenyl)-1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as ACCC, is a chemical compound that has been the subject of scientific research due to its potential applications in medicine. This compound belongs to the class of dihydropyridine derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Discovery and Kinase Inhibition

Compounds within the same family have been identified as potent and selective inhibitors of the Met kinase superfamily, demonstrating significant potential in cancer therapy. For instance, the development of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides showcased complete tumor stasis in Met-dependent gastric carcinoma models, highlighting their therapeutic promise (Schroeder et al., 2009).

Antimicrobial and Antifungal Agents

A study on novel 6-oxo-pyridine-3-carboxamide derivatives revealed broad-spectrum antibacterial activity, comparable to standard antibiotics against various bacteria, and equipotent antifungal efficacy against Aspergillus fumigatus. These findings indicate the potential of these compounds in treating infectious diseases (El-Sehrawi et al., 2015).

Synthesis and Characterization

Research on the synthesis and characterization of similar compounds has yielded insights into their structural properties and potential applications. For example, the creation of 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides(9a-g) involved novel synthetic pathways and was followed by biological evaluation and molecular docking studies (Talupur et al., 2021).

Anticancer Activity

The synthesis of new thiophene derivatives, including 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide, and their evaluation for in vitro cytotoxicity demonstrated promising anticancer properties. These compounds were found to be effective against various cell lines, indicating their potential in cancer treatment (Atta & Abdel‐Latif, 2021).